2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95%
Overview
Description
2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% (2-CN-5-FHP) is an important organic compound used in a variety of scientific research applications. It is a colorless solid that is insoluble in water but soluble in organic solvents. The compound has a molecular formula of C9H7FNO2 and a molecular weight of 179.14 g/mol. 2-CN-5-FHP is a widely used reagent in organic synthesis and is used in a variety of biological and biochemical research applications.
Scientific Research Applications
2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst for the synthesis of polymers, and as a ligand for metal-catalyzed reactions. In addition, it is used in the synthesis of biologically active compounds and in the study of biochemical and physiological processes.
Mechanism of Action
2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% acts as a nucleophile in organic reactions, allowing it to react with electrophiles such as carbonyl compounds and halides. In addition, it can act as a ligand in metal-catalyzed reactions, allowing it to bind to metal ions and facilitate the reaction of other molecules.
Biochemical and Physiological Effects
2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. In addition, it has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the production of the pigment melanin.
Advantages and Limitations for Lab Experiments
2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is soluble in organic solvents, making it easy to use in a variety of reactions. However, it is also important to note that 2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% is toxic and should be handled with care.
Future Directions
In the future, 2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% could be used to study the biochemical and physiological effects of other compounds. It could also be used as a catalyst in the synthesis of other compounds, such as polymers and biologically active compounds. In addition, it could be used to study the effects of metal ions on biochemical and physiological processes. Finally, it could be used to study the mechanism of action of other compounds, such as drugs and hormones.
Synthesis Methods
2-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol, 95% is synthesized by a two-step process. The first step involves the reaction of 4-fluoro-2-hydroxybenzaldehyde with sodium cyanide in aqueous solution to form 2-cyano-5-(4-fluoro-2-hydroxyphenyl)phenol. The second step involves the purification of the product by recrystallization from aqueous ethanol.
Properties
IUPAC Name |
4-(4-fluoro-2-hydroxyphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO2/c14-10-3-4-11(13(17)6-10)8-1-2-9(7-15)12(16)5-8/h1-6,16-17H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXUSLBZPOFJANI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=C(C=C2)F)O)O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684706 |
Source
|
| Record name | 4'-Fluoro-2',3-dihydroxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80684706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261894-71-6 |
Source
|
| Record name | 4'-Fluoro-2',3-dihydroxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80684706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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